Cas no 1020746-19-3 ((2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine)

• Product Name: (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine
• CAS No: 1020746-19-3
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 6540188
• PubChem ID: 94349280
• Update Time: 2025-07-20

(2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine
• (2S)-1-(2H-Tetrazol-5-yl)propan-2-amine
• 1020746-19-3
• EN300-1817278

• Inchi： 1S/C4H9N5/c1-3(5)2-4-6-8-9-7-4/h3H,2,5H2,1H3,(H,6,7,8,9)/t3-/m0/s1
• InChI Key： AQORIANGFJTCON-VKHMYHEASA-N
• SMILES： N[C@@H](C)CC1N=NNN=1

Computed Properties

• Exact Mass: 127.08579531g/mol
• Monoisotopic Mass: 127.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine

Recent Advances in the Study of (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine (CAS: 1020746-19-3)

The compound (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine (CAS: 1020746-19-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine, which include a chiral center and a tetrazole moiety. These features contribute to its ability to interact with various biological targets, particularly in the central nervous system (CNS). Researchers have explored its role as a modulator of neurotransmitter systems, with promising results in preclinical models of neurological disorders.

One of the key advancements in the synthesis of this compound involves the optimization of enantioselective routes to ensure high purity and yield. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, which significantly improved the scalability and cost-effectiveness of producing (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine. This breakthrough is expected to facilitate further pharmacological evaluations and clinical development.

Pharmacological investigations have revealed that (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine exhibits high affinity for specific G-protein-coupled receptors (GPCRs) implicated in mood regulation and cognitive function. In vitro and in vivo studies have shown that this compound can modulate receptor activity with high selectivity, reducing off-target effects. These findings suggest its potential as a lead compound for developing novel antidepressants or cognitive enhancers.

Furthermore, recent computational modeling studies have provided insights into the molecular interactions between (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine and its target receptors. Molecular dynamics simulations have identified key binding residues and conformational changes that underlie its pharmacological effects. These insights are invaluable for the rational design of derivatives with improved efficacy and safety profiles.

In addition to its CNS applications, (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine has shown promise in oncology research. Preliminary studies indicate that it may inhibit certain enzymes involved in tumor progression, although further validation is required. The compound's versatility underscores its potential as a multifunctional scaffold in drug discovery.

In conclusion, the recent research on (2S)-1-(1H-1,2,3,4-tetrazol-5-yl)propan-2-amine (CAS: 1020746-19-3) highlights its significant potential in medicinal chemistry. Advances in synthesis, pharmacological characterization, and computational modeling have laid a strong foundation for its future development. Continued exploration of its therapeutic applications, particularly in CNS disorders and oncology, is warranted to fully realize its clinical potential.